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Compound of Interest

Compound Name: Methyl 6-hydroxyhexanoate

Cat. No.: B1587270 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Methyl 6-hydroxyhexanoate, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure the safe

management of this chemical in a laboratory setting.

Safety and Handling Precautions
Methyl 6-hydroxyhexanoate is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Personal Protective Equipment (PPE): When handling Methyl 6-hydroxyhexanoate, it is

imperative to use appropriate personal protective equipment. This includes:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin

contact.[1]

Respiratory Protection: Use only in a well-ventilated area.[1][2] If inhalation of vapors or

mists is a risk, a NIOSH/MSHA approved respirator should be used.[3]
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Handling:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1][2]

Avoid breathing fumes, mist, or vapors.[1][2]

Keep away from sources of ignition as vapors may form explosive mixtures with air.[3]

Quantitative Data
Property Value Source

Molecular Formula C₇H₁₄O₃ [4]

Molecular Weight 146.18 g/mol [4]

CAS Number 4547-43-7 [1][4]

Purity ≥95% [4]

Physical Form Liquid

Storage Temperature -20°C, sealed in a dry place [4]

Spill and Emergency Procedures
Accidental Release: In the event of a spill, the following steps should be taken:

Ensure adequate ventilation and remove all sources of ignition.[1]

Wear appropriate personal protective equipment, including respiratory protection, gloves,

and eye protection.[1]

Prevent further leakage or spillage if it is safe to do so.[1] Do not let the product enter drains,

waterways, or soil.[1]

Contain and clean up the spill. Absorb the spill with an inert material such as sand, earth, or

vermiculite.[1]
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Collect the absorbed material into a suitable, labeled container for disposal.[1]

First Aid Measures:

In case of skin contact: Immediately flush the skin with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation

occurs.[1][2]

In case of eye contact: Immediately rinse cautiously with water for several minutes.[1][2]

Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention.[1][2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1] If the person is

not breathing, give artificial respiration. Seek medical attention.[1]

If ingested: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[1]

Disposal Protocol
The primary method for the disposal of Methyl 6-hydroxyhexanoate is through an approved

waste disposal plant.[1][2] Adherence to local, regional, and national regulations is mandatory.

Step-by-Step Disposal Procedure:

Segregation and Collection:

Collect waste Methyl 6-hydroxyhexanoate and any contaminated materials (e.g.,

absorbent materials from a spill) in a dedicated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Storage of Waste:

Store the waste container in a well-ventilated and designated chemical waste storage

area.[2]
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Keep the container tightly closed.[1][2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with the Safety Data Sheet (SDS) for Methyl 6-
hydroxyhexanoate.

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the unused product.

Environmental Precautions: It is crucial to prevent the release of Methyl 6-hydroxyhexanoate
into the environment. Do not allow the product to enter drains, other waterways, or the soil.[1]

Below is a diagram illustrating the decision-making process for the proper disposal of Methyl 6-
hydroxyhexanoate.
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Start: Have Methyl 6-hydroxyhexanoate for Disposal

Is the material contaminated
(e.g., spill cleanup)? Is the original container empty?

No, pure substance

Collect waste in a
- Labeled
- Sealed

container.

Yes

Store container in a designated,
well-ventilated chemical waste area.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor.

Provide Safety Data Sheet (SDS)
to the disposal contractor.

Disposal Complete

No

Dispose of empty, contaminated container
as chemical waste.

Yes

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 6-hydroxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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